4-Oxocyclohexane-1,1-dicarboxylic acid
Overview
Description
4-Oxocyclohexane-1,1-dicarboxylic acid (4-OCDCA) is an important organic compound that has been used in a variety of scientific research applications. It is a cyclic dicarboxylic acid with a carbon skeleton of four carbon atoms and two oxygen atoms. It has been used as a model compound for studying the structure and reactivity of organic compounds. 4-OCDCA also has important biochemical and physiological effects, which makes it a useful tool in the development of new drugs and therapeutic agents.
Scientific Research Applications
Synthesis of New Compounds
Research has demonstrated the synthesis of new 1,3-oxazepine derivatives from Schiff bases, utilizing compounds related to 4-Oxocyclohexane-1,1-dicarboxylic acid. These derivatives show potential as antibiotics, highlighting the role of such compounds in the development of new pharmaceutical agents (Abood, 2010).
Environmental Exposure Studies
The environmental exposure to plasticizers such as 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), has been studied, with oxidative metabolites being proposed as biomarkers for DINCH exposure assessment. This research underscores the importance of monitoring environmental and human exposure to chemical compounds used in consumer products (Silva et al., 2013).
Material Science Applications
The coordination chemistry of cyclohexanepolycarboxylate ligands, including derivatives of this compound, has been reviewed for their potential applications in materials science, particularly in magnetic materials. This research demonstrates the versatility of cyclohexanepolycarboxylates in designing new materials with specific properties (Lin & Tong, 2011).
Green Synthesis Processes
A green method for the synthesis of adipic acid from cyclohexanone, involving the use of hydrogen peroxide and a catalyst under solvent-free conditions, has been developed. This process represents an environmentally friendly approach to producing important industrial chemicals (Usui & Sato, 2003).
Properties
IUPAC Name |
4-oxocyclohexane-1,1-dicarboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O5/c9-5-1-3-8(4-2-5,6(10)11)7(12)13/h1-4H2,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHOAIPRHGSAFDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1=O)(C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70529374 |
Source
|
| Record name | 4-Oxocyclohexane-1,1-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70529374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
58230-12-9 |
Source
|
| Record name | 4-Oxocyclohexane-1,1-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70529374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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